![molecular formula C12H13NO3 B1522032 4,7-Dioxa-13-azatricyclo[8.5.0.0^{3,8}]pentadeca-1(10),2,8-trien-12-one CAS No. 1209081-98-0](/img/structure/B1522032.png)
4,7-Dioxa-13-azatricyclo[8.5.0.0^{3,8}]pentadeca-1(10),2,8-trien-12-one
Overview
Description
4,7-Dioxa-13-azatricyclo[8.5.0.0^{3,8}]pentadeca-1(10),2,8-trien-12-one is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ion-Selective Electrodes and Molecular Structures
Pyridine-based macrocycles containing oxygen, nitrogen, and sulfur have been reported for their use in ion-selective electrodes. These compounds, including related macrocyclic structures, demonstrate the ability to form crystal structures with specific metal ions, showcasing their potential in electrochemical sensors and coordination chemistry. The crystal and molecular structure of these macrocycles have been elucidated, providing insights into their complexation behavior with ions (Casabó et al., 1991).
Synthesis of Complex Molecular Structures
Research has focused on the synthesis of complex molecular structures, such as diterpene oligoesters, indicating the synthetic versatility of these compounds. These studies not only contribute to the field of organic synthesis but also have implications for the development of novel materials with potential applications in pharmaceuticals and materials science (Kar et al., 1998).
Fluorescent Probes for Metal Ions
The development of fluorescent probes for metal ion detection highlights another application area. A rhodamine-azacrown derivative was studied for its selective response to Al3+ and Fe3+ ions in different solvents, revealing its potential as a sensitive tool for metal ion sensing in environmental and biological samples. The research provides detailed mechanisms of the sensor's response to these ions, underscoring the importance of solvent-dependent binding modes (Fang et al., 2014).
Properties
IUPAC Name |
2,3,6,8,9,10-hexahydro-[1,4]dioxino[2,3-h][3]benzazepin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c14-12-7-9-6-11-10(15-3-4-16-11)5-8(9)1-2-13-12/h5-6H,1-4,7H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSHHVWSJMAERFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)CC2=CC3=C(C=C21)OCCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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